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Compound of Interest

Compound Name: BMS-986365

Cat. No.: B12382607

Technical Support Center: BMS-986365

This technical support center provides researchers, scientists, and drug development
professionals with best practices for the long-term storage and handling of BMS-986365.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for BMS-986365 powder?

Al: For long-term stability, BMS-986365 in its powdered form should be stored at -20°C for up
to 3 years.[1]

Q2: How should | store stock solutions of BMS-986365?

A2: Stock solutions of BMS-986365 can be stored at -80°C for up to one year or at -20°C for up
to one month.[1][2] It is recommended to aliquot the stock solutions to avoid repeated freeze-
thaw cycles.[1]

Q3: What is the recommended solvent for preparing stock solutions?

A3: Dimethyl sulfoxide (DMSO) is a suitable solvent for preparing stock solutions of BMS-
986365.[1] A concentration of 100 mg/mL in fresh DMSO has been reported.[1] It is important
to use fresh, moisture-free DMSO as absorbed moisture can reduce the solubility of the
compound.[1]
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Q4: Can | store diluted working solutions of BMS-986365?

A4: It is recommended to use mixed working solutions immediately for optimal results.[1] For in

vivo studies, for example, a mixed solution in corn oil should be used immediately.[1]

Troubleshooting Guide

Issue

Possible Cause

Recommended Solution

Difficulty Dissolving BMS-
986365 Powder

1. Inappropriate solvent. 2.
Low-quality or old solvent. 3.
Compound has degraded due

to improper storage.

1. Ensure you are using the
recommended solvent, such as
fresh DMSO. 2. Use fresh,
high-purity, anhydrous DMSO.
Moisture can affect solubility.
[1] 3. Verify the storage
conditions and age of the
compound. If degradation is

suspected, use a fresh vial.

Precipitation Observed in

Stock Solution After Thawing

1. Solution was not fully
dissolved initially. 2. Repeated
freeze-thaw cycles. 3. Solvent

evaporation.

1. Gently warm the solution
and vortex to ensure complete
dissolution before use. 2.
Aliquot stock solutions into
smaller, single-use volumes to
avoid multiple freeze-thaw
cycles.[1] 3. Ensure vials are
tightly sealed to prevent

solvent evaporation.

Inconsistent Experimental

Results

1. Degradation of BMS-986365
due to improper storage or
handling. 2. Inaccurate
concentration of the stock

solution.

1. Review storage and
handling procedures. Always
use freshly prepared dilutions
from a properly stored stock
solution. 2. Re-measure the
concentration of the stock
solution. If in doubt, prepare a
fresh stock solution from a new

vial of powder.
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Quantitative Data Summary

Storage )
Form Duration Reference
Temperature
Powder -20°C 3 years [1]
Stock Solution in
-80°C 1 year [1]
Solvent
Stock Solution in
-20°C 1 month [1][2]

Solvent

Experimental Protocols

Protocol 1: Preparation of BMS-986365 Stock Solution (100 mM in DMSO)
o Materials:

o BMS-986365 powder

o Anhydrous Dimethyl Sulfoxide (DMSO)

o Sterile microcentrifuge tubes

o Vortex mixer
» Procedure:

1. Allow the vial of BMS-986365 powder to equilibrate to room temperature before opening
to prevent condensation.

2. Weigh the desired amount of BMS-986365 powder in a sterile microcentrifuge tube.
3. Add the calculated volume of anhydrous DMSO to achieve a 100 mM concentration.

4. Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming
(e.g., in a 37°C water bath for a few minutes) can aid dissolution.

5. Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.selleckchem.com/products/bms-986365.html
https://www.selleckchem.com/products/bms-986365.html
https://www.selleckchem.com/products/bms-986365.html
https://www.medchemexpress.com/bms-986365.html
https://www.benchchem.com/product/b12382607?utm_src=pdf-body
https://www.benchchem.com/product/b12382607?utm_src=pdf-body
https://www.benchchem.com/product/b12382607?utm_src=pdf-body
https://www.benchchem.com/product/b12382607?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

6. Store the aliquots at -80°C for long-term storage (up to 1 year) or -20°C for short-term
storage (up to 1 month).[1][2]

Visualizations
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Caption: Recommended workflow for the storage and preparation of BMS-986365 for

experimental use.
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Caption: Dual mechanism of action of BMS-986365: AR degradation and antagonism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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